3-Bromo-5-[(fluorosulfonyl)oxy]benzoic acid

Specification

• Molecular Formula: C7H4BrFO5S
• Molecular Weight: 299.07 g/mol
• IUPAC Name: 3-bromo-5-fluorosulfonyloxybenzoic acid
• Standard InChI: InChI=1S/C7H4BrFO5S/c8-5-1-4(7(10)11)2-6(3-5)14-15(9,12)13/h1-3H,(H,10,11)
• Standard InChI Key: BBPNJAYQCDUMSK-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=C(C=C1OS(=O)(=O)F)Br)C(=O)O

Introduction

Structural and Molecular Characteristics

The molecular formula of 3-bromo-5-[(fluorosulfonyl)oxy]benzoic acid is $\text{C}_7\text{H}_4\text{BrFO}_5\text{S}$, with a molecular weight of 299.07 g/mol. Its SMILES notation, $\text{C1=C(C=C(C=C1OS(=O)(=O)F)Br)C(=O)O}$, reveals a benzoic acid backbone substituted with a bromine atom at the 3-position and a fluorosulfonyloxy group (-OSO$_2$F) at the 5-position. The InChIKey (BBPNJAYQCDUMSK-UHFFFAOYSA-N) serves as a unique identifier for database searches.

Table 1: Predicted Collision Cross-Section (CCS) Values for Adducts

Adduct	m/z	CCS (Ų)
[M+H]+	298.90196	142.3
[M+Na]+	320.88390	143.2
[M+NH4]+	315.92850	144.5
[M+K]+	336.85784	144.9
[M-H]-	296.88740	138.8
[M+Na-2H]-	318.86935	143.4

These CCS values, predicted via computational methods, are critical for mass spectrometry-based identification in complex mixtures.

Physicochemical Properties

The compound’s fluorosulfonyloxy group confers high electrophilicity, making it reactive toward nucleophiles such as amines or alcohols. This property is leveraged in click chemistry and polymer synthesis, where sulfonate esters act as leaving groups. The bromine substituent further enhances its utility in cross-coupling reactions, such as Suzuki-Miyaura couplings, which are pivotal in constructing biaryl systems.

Supplier	Purity	Quantity Available
Nanjing Shizhou Biology Technology	N/A	Custom
AccelaChem	N/A	0.25 g, bulk

Future Research Directions

The lack of literature and patents underscores the need for systematic studies on this compound’s synthetic pathways, reactivity, and biological activity. Priority areas include:

• Synthetic Optimization: Developing scalable methods for introducing the fluorosulfonyloxy group without side reactions.

• Application Exploration: Testing its efficacy in photoaffinity labeling or as a linker in prodrug designs.

• Toxicological Profiling: Assessing acute and chronic toxicity to establish safety guidelines.